![molecular formula C20H14O4 B1584357 4,6-Dibenzoylresorcinol CAS No. 3088-15-1](/img/structure/B1584357.png)
4,6-Dibenzoylresorcinol
Overview
Description
4,6-Dibenzoylresorcinol is a phenol . It has a molecular weight of 318.32 and a formula of C20H14O4 .
Synthesis Analysis
The synthesis of this compound involves the saponification of 4,6-di-(benzoyloxy)-1,3-dibenzoylbenzene with potassium hydroxide in refluxing ethanol .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: O=C(C1=C(C=C(C(=C1)C(=O)C2=CC=CC=C2)O)O)C3=CC=CC=C3 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.3±0.1 g/cm3, boiling point of 549.6±38.0 °C at 760 mmHg, vapour pressure of 0.0±1.5 mmHg at 25°C, enthalpy of vaporization of 86.0±3.0 kJ/mol, flash point of 300.3±23.3 °C, index of refraction of 1.661, molar refractivity of 89.6±0.3 cm3, #H bond acceptors: 4, #H bond donors: 2, #Freely Rotating Bonds: 4, #Rule of 5 Violations: 1, ACD/LogP: 5.86, ACD/LogD (pH 5.5): 4.74, ACD/BCF (pH 5.5): 2061.75, ACD/KOC (pH 5.5): 6968.67, ACD/LogD (pH 7.4): 2.78, ACD/BCF (pH 7.4): 22.39, ACD/KOC (pH 7.4): 75.68, polar surface area: 75 Å2, polarizability: 35.5±0.5 10-24 cm3, surface tension: 60.6±3.0 dyne/cm, molar volume: 242.5±3.0 cm3 .Scientific Research Applications
Fluorescent Probes and Photocatalysis
4,6-Dibenzoylresorcinol is instrumental in the synthesis of various compounds with potential applications in fluorescent probes and photocatalysis. A study demonstrated the synthesis of substituted 2,3,5,6-tetraarylbenzo(1,2-b:5,4-b')difurans using 2,5-dibenzoylresorcinol, showing their high fluorescence quantum yields and potential as fluorescent probes (Abdul-Aziz, Auping, & Meador, 1995). Similarly, another study highlighted the synthesis of these compounds for potential use in photocatalysis (Shang, Lu, Cao, Liu, He, & Yu, 2019).
Synthesis of Isoflavones
In the field of organic synthesis, this compound serves as a precursor in synthesizing various isoflavones. An example is the synthesis of glycitein, a soybean isoflavone, from 4-methoxyresorcinol, a derivative of dibenzoylresorcinol (Lang'at-Thoruwa, Song, Hu, Simons, & Murphy, 2003).
Resorcinarenes Synthesis
This compound is also involved in the synthesis of resorcinarenes, a type of macrocycle, under alkaline conditions. This process is crucial for creating functionalized resorcinarenes with various potential applications (Bourgeois & Stoeckli-Evans, 2005).
Environmental and Health Applications
In environmental research, derivatives of dibenzoylresorcinol, such as chlororesorcinol, have been studied for their behavior in photocatalysis and potential applications in environmental remediation (Taghizadeh, Lawrence, Miller, Anderson, & Serpone, 2000). Furthermore, the synthesis and properties of novel resorcinolic lipids, including derivatives of this compound, have been explored for their potential antitumor, apoptotic, and immunomodulatory properties (Oliveira et al., 2015).
Analytical Chemistry Applications
In analytical chemistry, this compound derivatives have been used as reagents for the colorimetric estimation of various metals, demonstrating its utility in analytical methods (Pollard, Hanson, & Geary, 1959).
Safety and Hazards
4,6-Dibenzoylresorcinol is hazardous to the aquatic environment, both short-term (Acute) - Category Acute 1 and long-term (Chronic) - Category Chronic 1 . It is very toxic to aquatic life and has long-lasting effects . It is advised to avoid release to the environment and to collect spillage . In case of accidental release, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
(5-benzoyl-2,4-dihydroxyphenyl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O4/c21-17-12-18(22)16(20(24)14-9-5-2-6-10-14)11-15(17)19(23)13-7-3-1-4-8-13/h1-12,21-22H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOZHNJTXLALKRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2O)O)C(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062842 | |
Record name | 4,6-Dibenzoylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid | |
Record name | Methanone, 1,1'-(4,6-dihydroxy-1,3-phenylene)bis[1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
3088-15-1 | |
Record name | 4,6-Dibenzoylresorcinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3088-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,6-Dibenzoylresorcinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003088151 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methanone, 1,1'-(4,6-dihydroxy-1,3-phenylene)bis[1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4,6-Dibenzoylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methanone, (4,6-dihydroxy-1,3-phenylene)bis[phenyl- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,6-DIBENZOYLRESORCINOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EZ144MXH9V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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